Cas no 2034633-60-6 (6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide)

• Product Name: 6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide
• CAS No: 2034633-60-6
• MF: C₁₁H₁₀N₄O₂
• MW: 230.2227
• CID: 5354575
• Update Time: 2025-05-22

6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-pyridin-2-ylpyrimidine-4-carboxamide
• 6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C11H10N4O2/c1-17-10-6-8(13-7-14-10)11(16)15-9-4-2-3-5-12-9/h2-7H,1H3,(H,12,15,16)
• InChI Key： YCHDTMCXBUIQBU-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C(C(N([H])C2=C([H])C([H])=C([H])C([H])=N2)=O)N=C([H])N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 0.9
• Topological Polar Surface Area: 77

Additional information on 6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide

6-Methoxy-N-(Pyridin-2-Yl)Pyrimidine-4-Carboxamide: A Comprehensive Overview

6-Methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide, with the CAS registry number 2034633-60-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their potential biological activities and applications in drug design. The molecule features a pyrimidine ring system with substituents at positions 4 and 6, as well as a pyridine moiety attached via an amide linkage. These structural elements contribute to its unique chemical properties and biological interactions.

The synthesis of 6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide typically involves multi-step organic reactions, often utilizing methodologies such as nucleophilic substitution, condensation reactions, or coupling reactions. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for its preparation. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity.

Structurally, the compound exhibits a planar geometry due to the aromatic nature of both the pyrimidine and pyridine rings. The methoxy group at position 6 introduces electron-donating effects, which can influence the electronic properties of the molecule. This, in turn, affects its reactivity in various chemical transformations and its ability to interact with biological targets such as enzymes or receptors.

In terms of biological activity, 6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide has been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound can modulate key inflammatory pathways by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress in cellular models.

Recent research has also explored the antitumor potential of this compound. In vitro studies have revealed that it can induce apoptosis in cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. Furthermore, preliminary results from animal studies suggest that it may exhibit selective cytotoxicity against tumor cells while sparing normal cells, making it a promising candidate for further preclinical development.

The pharmacokinetic profile of 6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide is another area of active investigation. Researchers have examined its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. These studies aim to optimize its bioavailability and minimize potential toxicity issues before advancing to clinical trials.

In conclusion, 6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide, with CAS number 2034633-60-, represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique chemical structure, coupled with promising biological activities, positions it as a candidate for further exploration in drug discovery efforts.